1-(2-Fluoroethyl)-3-[(3-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-4-amine

• IUPAC Name: [4-amino-1-(2-fluoroethyl)pyrazol-3-yl]-(3-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C12H19FN4O/c1-9-3-2-5-16(7-9)12(18)11-10(14)8-17(15-11)6-4-13/h8-9H,2-7,14H2,1H3
• InChI Key: HPPAGVKFYXTSGF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)C2=NN(C=C2N)CCF
• Molecular Formula: C12H19FN4O
• Molecular Weight: 254.30 g/mol

Description

1-(2-Fluoroethyl)-3-[(3-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-4-amine is a chemical compound that belongs to the class of pyrazole derivatives. It has been studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

1-(2-Fluoroethyl)-3-[(3-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-4-amine acts as a selective antagonist of the α7 nicotinic acetylcholine receptor. This receptor is a ligand-gated ion channel that is activated by the neurotransmitter acetylcholine. Activation of the α7 nicotinic acetylcholine receptor leads to the influx of calcium ions into the cell, which triggers various intracellular signaling pathways. By blocking the α7 nicotinic acetylcholine receptor, 1-(2-Fluoroethyl)-3-[(3-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-4-amine inhibits the downstream signaling pathways that are involved in various neurological processes.
Biochemical and Physiological Effects:
1-(2-Fluoroethyl)-3-[(3-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-4-amine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the release of various neurotransmitters such as acetylcholine, dopamine, and glutamate. It has also been shown to modulate the activity of various intracellular signaling pathways such as the Akt/mTOR pathway and the ERK pathway. In terms of physiological effects, 1-(2-Fluoroethyl)-3-[(3-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-4-amine has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-Fluoroethyl)-3-[(3-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-4-amine in lab experiments is its selectivity for the α7 nicotinic acetylcholine receptor. This allows for the investigation of the specific role of this receptor in various neurological processes. However, one limitation of using this compound is its potential off-target effects. It has been shown to interact with other receptors such as the 5-HT3 receptor and the GABA-A receptor, which may confound the results of experiments.

Future Directions

There are several future directions for the study of 1-(2-Fluoroethyl)-3-[(3-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-4-amine. One direction is the investigation of its potential therapeutic applications in neurological disorders such as Alzheimer's disease, schizophrenia, and autism. Another direction is the development of more selective and potent antagonists of the α7 nicotinic acetylcholine receptor. Finally, the use of this compound in combination with other drugs or therapies may be explored to enhance its therapeutic potential.

Synthesis Methods

The synthesis of 1-(2-Fluoroethyl)-3-[(3-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-4-amine involves the reaction of 3-methylpiperidine-1-carboxylic acid with 2-fluoroethyl isocyanate to form the corresponding urea derivative. This is followed by the reaction of the urea derivative with 4-amino-1H-pyrazole to give the final product.

Scientific Research Applications

1-(2-Fluoroethyl)-3-[(3-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-4-amine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a selective antagonist of the α7 nicotinic acetylcholine receptor, which is involved in various neurological processes such as learning, memory, and attention. As such, this compound has been used to investigate the role of the α7 nicotinic acetylcholine receptor in various neurological disorders such as Alzheimer's disease, schizophrenia, and autism.